Cas no 105274-16-6 (4-(4-Hydroxyphenyl)-2-butanone O-[2-galloyl-6-p-coumaroylglucoside])

• Product Name: 4-(4-Hydroxyphenyl)-2-butanone O-[2-galloyl-6-p-coumaroylglucoside]
• CAS No: 105274-16-6
• MF: C₃₂H₃₂O₁₃
• MW: 624.588690757751
• CID: 2071924
• PubChem ID: 21636076
• Update Time: 2025-05-30

4-(4-Hydroxyphenyl)-2-butanone O-[2-galloyl-6-p-coumaroylglucoside] Chemical and Physical Properties

Names and Identifiers

• 4-(4'-hydroxyphenyl)-2-butanone 4'-O-beta-D-(2"-O-galloyl-6"-O-p-coumaroyl)glucopyranoside
• O-[6-O-p-Hydroxycinnamoyl-2-O-galloyl-beta-D-glucopyranoside]-4-(4-Hydroxyphenyl)-2-butanone
• 4-(4'-hydroxyphenyl)-2-butanone 4'-O-β-D-(2"-O-galloyl-6"-O-p-coumaroyl)glucopyranoside
• 4-(3-oxobutyl)phenyl 6-O-[(2E)-3-(4-hydroxyphenyl)prop-2-enoyl]-2-O-(3,4,5-trihydroxybenzoyl)-b-D-glucopyranoside
• 4-(3-oxobutyl)phenyl 6-O-[(2E)-3-(4-hydroxyphenyl)prop-2-enoyl]-2-O-(3,4,5-trihydroxybenzoyl)-β-D-glucopyranoside
• 4-(4-Hydroxyphenyl)-2-butanone O-[2-galloyl-6-p-coumaroylglucoside]
• [4,5-dihydroxy-6-[[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]oxymethyl]-2-[4-(3-oxobutyl)phenoxy]oxan-3-yl] 3,4,5-trihydroxybenzoate
• AKOS037515323
• 4-[4-[[6-O-[(2E)-3-(4-Hydroxyphenyl)-1-oxo-2-propen-1-yl]-2-O-(3,4,5-trihydroxybenzoyl)-beta-D-glucopyranosyl]oxy]phenyl]-2-butanone
• 4-[4-[[6-O-[(2E)-3-(4-Hydroxyphenyl)-1-oxo-2-propen-1-yl]-2-O-(3,4,5-trihydroxybenzoyl)-I(2)-D-glucopyranosyl]oxy]phenyl]-2-butanone
• 2-Butanone, 4-[4-[[6-O-[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]-2-O-(3,4,5-trihydroxybenzoyl)--D-glucopyranosyl]oxy]phenyl]-
• DTXSID301102882
• (2S,3R,4S,5S,6R)-4,5-Dihydroxy-6-((((E)-3-(4-hydroxyphenyl)acryloyl)oxy)methyl)-2-(4-(3-oxobutyl)phenoxy)tetrahydro-2H-pyran-3-yl 3,4,5-trihydroxybenzoate
• 105274-16-6
• 4-(4'-Hydroxyphenyl)-2-butanone4'-O-
• A-D-(2''-O-galloyl-6''-O-p-coumaroyl)glucopyranoside
• CS-0032395

• Inchi： 1S/C32H32O13/c1-17(33)2-3-18-6-11-22(12-7-18)43-32-30(45-31(41)20-14-23(35)27(38)24(36)15-20)29(40)28(39)25(44-32)16-42-26(37)13-8-19-4-9-21(34)10-5-19/h4-15,25,28-30,32,34-36,38-40H,2-3,16H2,1H3/b13-8+/t25-,28-,29+,30-,32-/m1/s1
• InChI Key： QIEOAEKNEKYVTH-IQDFXBJLSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(/C=C/C1C=CC(=CC=1)O)=O)O)O)OC(C1C=C(C(=C(C=1)O)O)O)=O)OC1C=CC(CCC(C)=O)=CC=1

Computed Properties

• Exact Mass: 624.18400
• Monoisotopic Mass: 624.18429107 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 45
• Rotatable Bond Count: 13
• Complexity: 991
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 210
• Molecular Weight: 624.6

Experimental Properties

• Color/Form: Powder
• Density: 1.52±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 134-136°C
• Solubility: Almost insoluble (0.034 g/l) (25 º C),
• PSA: 209.51000
• LogP: 2.33830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 4-(4-Hydroxyphenyl)-2-butanone O-[2-galloyl-6-p-coumaroylglucoside]

Recent Advances in the Study of 4-(4-Hydroxyphenyl)-2-butanone O-[2-galloyl-6-p-coumaroylglucoside] (CAS: 105274-16-6)

In recent years, the compound 4-(4-Hydroxyphenyl)-2-butanone O-[2-galloyl-6-p-coumaroylglucoside] (CAS: 105274-16-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This polyphenolic glycoside, known for its complex structure and potential bioactive properties, has been the subject of numerous studies aimed at elucidating its pharmacological activities, mechanisms of action, and potential therapeutic applications. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current scientific standing.

Recent studies have focused on the isolation and structural characterization of 4-(4-Hydroxyphenyl)-2-butanone O-[2-galloyl-6-p-coumaroylglucoside]. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular structure and purity. These efforts are critical for ensuring the reproducibility of pharmacological studies and for establishing standardized protocols for its extraction and synthesis. The compound has been identified in various plant species, particularly those used in traditional medicine, suggesting a possible role in plant defense mechanisms and human health benefits.

Pharmacological investigations have revealed that 4-(4-Hydroxyphenyl)-2-butanone O-[2-galloyl-6-p-coumaroylglucoside] exhibits potent antioxidant and anti-inflammatory properties. In vitro studies have demonstrated its ability to scavenge free radicals and inhibit pro-inflammatory cytokines, such as TNF-α and IL-6. These findings are particularly relevant for the development of novel therapeutics for chronic inflammatory diseases, including rheumatoid arthritis and neurodegenerative disorders. Moreover, preliminary data suggest that the compound may modulate key signaling pathways, such as NF-κB and MAPK, which are central to inflammation and cell survival.

Another area of active research is the compound's potential anticancer activity. Recent in vitro and in vivo studies have shown that 4-(4-Hydroxyphenyl)-2-butanone O-[2-galloyl-6-p-coumaroylglucoside] can induce apoptosis in various cancer cell lines, including breast, colon, and lung cancer. The mechanism appears to involve the activation of caspase cascades and the suppression of anti-apoptotic proteins like Bcl-2. These results highlight the compound's promise as a lead molecule for anticancer drug development, though further studies are needed to evaluate its efficacy and safety in clinical settings.

Despite these promising findings, challenges remain in the development of 4-(4-Hydroxyphenyl)-2-butanone O-[2-galloyl-6-p-coumaroylglucoside] as a therapeutic agent. Issues such as poor bioavailability, metabolic instability, and potential toxicity need to be addressed through structural modifications or formulation strategies. Recent advances in drug delivery systems, including nanoparticles and liposomes, offer potential solutions to these challenges, enabling targeted delivery and enhanced therapeutic efficacy.

In conclusion, 4-(4-Hydroxyphenyl)-2-butanone O-[2-galloyl-6-p-coumaroylglucoside] (CAS: 105274-16-6) represents a promising candidate for further investigation in the fields of pharmacology and drug development. Its multifaceted bioactivities, coupled with its natural origin, make it an attractive subject for interdisciplinary research. Future studies should focus on elucidating its molecular targets, optimizing its pharmacokinetic properties, and exploring its therapeutic potential in preclinical and clinical models. The continued exploration of this compound may pave the way for novel treatments for a range of diseases, underscoring the importance of natural products in modern medicine.